tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate (TBAPC) is an organic compound that belongs to the class of piperidines. It is a white solid that is soluble in water and alcohol. TBAPC is an important intermediate for the synthesis of various drugs, such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs. TBAPC is also used as a catalyst in organic reactions and as a reagent in the synthesis of other compounds.
Scientific Research Applications
Tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis to produce a variety of compounds, such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs. This compound is also used as a catalyst in organic reactions, and as a reagent in the synthesis of other compounds. In addition, this compound has been used in the synthesis of peptides and proteins, and for the synthesis of polymers materials.
Mechanism of Action
The mechanism of action of tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are hormones that play a role in inflammation, pain, and fever. By inhibiting the action of COX-2, this compound can reduce the production of prostaglandins and thus reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the production of prostaglandins, which can reduce inflammation, pain, and fever. This compound has also been shown to inhibit the growth of certain types of cancer cells, and to reduce the production of certain proteins involved in the growth and spread of cancer cells. In addition, this compound has been shown to reduce the production of certain enzymes involved in the metabolism of carbohydrates, proteins, and lipids.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate in laboratory experiments is that it is an inexpensive and easily available reagent. This compound is also relatively stable and can be stored for long periods of time without degradation. However, it is important to note that this compound is a toxic compound and should be handled with care. In addition, this compound may be toxic to certain types of cells, and its use should be carefully monitored.
Future Directions
Tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate has a wide range of potential applications in scientific research. In the future, it may be used in the development of new drugs and therapies for a variety of diseases and conditions. In addition, this compound may be used to develop new methods of synthesis for a variety of compounds, and to develop new catalysts for organic reactions. Finally, this compound may be used to develop new materials for use in various industries.
Synthesis Methods
Tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate can be synthesized by a variety of methods. One of the most common methods involves the reaction of 2-amino-4-methylpiperidine-1-carboxylic acid with tert-butyl bromide in the presence of a base. This reaction produces 2-amino-4-methylpiperidine-1-carboxylic acid tert-butyl ester, which can then be hydrolyzed to yield this compound. Other methods of synthesis include the reaction of 2-amino-4-methylpiperidine-1-carboxylic acid with tert-butyl chloride, or the reaction of 2-amino-4-methylpiperidine-1-carboxylic acid with sodium tert-butoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(2-aminopyrimidin-4-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 2-(4-chloro-2-nitrophenyl)piperidine-1-carboxylate with 2-aminopyrimidine, followed by reduction of the nitro group and subsequent deprotection of the tert-butyl group.", "Starting Materials": [ "tert-butyl 2-(4-chloro-2-nitrophenyl)piperidine-1-carboxylate", "2-aminopyrimidine", "Sodium dithionite", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-(4-chloro-2-nitrophenyl)piperidine-1-carboxylate and 2-aminopyrimidine in methanol.", "Step 2: Add sodium hydroxide to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "Step 4: Add sodium dithionite to the reaction mixture and stir for 2 hours at room temperature to reduce the nitro group.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Remove the tert-butyl protecting group by treating the product with hydrochloric acid in methanol at reflux temperature for 2 hours.", "Step 7: Purify the product by recrystallization from methanol." ] } | |
CAS RN |
2408959-95-3 |
Molecular Formula |
C14H22N4O2 |
Molecular Weight |
278.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
